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Compound of Interest

Compound Name: JNJ-47965567

Cat. No.: B608231 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: JNJ-47965567 is a potent, selective, and centrally permeable antagonist of the P2X7

receptor, an ATP-gated ion channel implicated in neuroinflammation and various CNS

disorders.[1][2][3] Accurate and consistent preparation of stock solutions is critical for reliable in

vitro and in vivo experimental results. This document provides detailed protocols for the

preparation, storage, and handling of JNJ-47965567 stock solutions using Dimethyl Sulfoxide

(DMSO) as the solvent.

Physicochemical Properties
JNJ-47965567 is a white to off-white solid powder.[4] Key properties are summarized below.

Property Value References

Molecular Formula C₂₈H₃₂N₄O₂S [4][5][6]

Molecular Weight 488.64 g/mol [4][5][6]

CAS Number 1428327-31-4 [4][6][7]

Max Solubility in DMSO
100 mg/mL (approx. 204.65

mM)
[4]

Appearance White to off-white solid [4]
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Mechanism of Action and Signaling Pathway
JNJ-47965567 functions as a high-affinity antagonist of the P2X7 receptor.[1][2][4] In the

central nervous system, damaged neurons release ATP, which activates P2X7 receptors on

microglia.[8] This activation triggers the assembly of the NLRP3 inflammasome, leading to the

cleavage of pro-inflammatory cytokines and the release of their active forms, such as

Interleukin-1β (IL-1β), driving neuroinflammation.[8] JNJ-47965567 blocks the P2X7 ion

channel, thereby inhibiting this inflammatory cascade.[1]
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Caption: JNJ-47965567 inhibits the P2X7 signaling pathway.
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Experimental Protocols
Objective
To prepare a concentrated stock solution of JNJ-47965567 in DMSO for use in biological

assays.

Materials
JNJ-47965567 powder (CAS: 1428327-31-4)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (recommended to aid dissolution)[4]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle JNJ-47965567 powder in a well-ventilated area or chemical fume hood.

Wear appropriate PPE at all times.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for JNJ-47965567 before use.

Stock Solution Calculations
To prepare stock solutions of a desired concentration, use the following formula:
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Volume of DMSO (mL) = [Mass of JNJ-47965567 (mg) / 488.64 ( g/mol )] / [Desired

Concentration (mol/L)] * 1000

The table below provides pre-calculated volumes for common concentrations.

Desired Concentration Mass of JNJ-47965567 Required Volume of DMSO

1 mM 1 mg 2.046 mL

5 mg 10.23 mL

10 mg 20.46 mL

10 mM 1 mg 204.6 µL

5 mg 1.023 mL

10 mg 2.046 mL

50 mM 5 mg 204.6 µL

10 mg 409.2 µL

100 mM 10 mg 204.6 µL

Calculations are based on a molecular weight of 488.64 g/mol . Always refer to the batch-

specific molecular weight on the product's Certificate of Analysis if available.

Step-by-Step Procedure
Equilibration: Allow the vial of JNJ-47965567 powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of JNJ-47965567 powder and place it into a

sterile tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the powder.

Dissolution: Cap the tube securely and vortex thoroughly. If the compound does not fully

dissolve, use a bath sonicator for 5-10 minutes.[4] Visually inspect the solution to ensure
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there are no visible particulates. Note: Hygroscopic DMSO can significantly reduce solubility;

using a newly opened bottle is crucial.[2][4]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile amber or light-protected

cryovials.[4]

Storage: Store the aliquots as recommended in Section 4.

Experimental Workflow Diagram
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Caption: Workflow for preparing JNJ-47965567 stock solution.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of JNJ-47965567.
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Form
Storage
Temperature

Stability Period References

Powder -20°C Up to 3 years [4]

+4°C Up to 2 years [4]

Stock Solution in

DMSO
-80°C Up to 6 months [4]

-20°C Up to 1 month [4]

Note: It is strongly recommended to aliquot the stock solution to prevent product inactivation

from repeated freeze-thaw cycles.[4] Always use the solution within the recommended time

frame after preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608231#preparing-jnj-47965567-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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